(S)-1-tert-Butyl 4-methyl 2-aminosuccinate
Overview
Description
This compound is a derivative of 2-aminosuccinate, which is a type of amino acid. Amino acids are the building blocks of proteins and play many critical roles in the body .
Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR) .Chemical Reactions Analysis
Amines, like the one in this compound, can undergo a variety of chemical reactions. For example, they can react with alkyl halides in an S_N2 reaction to produce alkyl azides . They can also undergo cyanoacetylation, a reaction that forms a variety of heterocyclic compounds .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using a variety of techniques. For example, the thermal characteristics of a compound can be analyzed using thermogravimetry (TG) and differential thermal analysis (DTA) .Scientific Research Applications
NMR Tag for High-Molecular-Weight Systems
O-tert-Butyltyrosine (Tby), a compound related to (S)-1-tert-Butyl 4-methyl 2-aminosuccinate, has been identified as an effective NMR tag for studying high-molecular-weight systems. It offers an easily detectable signal in NMR spectra without isotope labeling, useful in protein research and measurements of ligand binding affinities (Chen et al., 2015).
Intermediate in Synthesis of Biologically Active Compounds
Tert-Butyl derivatives, including those similar to this compound, serve as important intermediates in synthesizing biologically active compounds such as omisertinib. A rapid synthetic method has been established for these intermediates, demonstrating their significance in pharmaceutical manufacturing (Zhao et al., 2017).
Chiral Auxiliary in Stereoselective Alkylation
The use of tert-butyl derivatives as chiral auxiliaries in stereoselective alkylation is another notable application. These compounds help in developing chiral α-alkyl succinic acid derivatives and β-amino acid derivatives, crucial in synthesizing various biologically active compounds (Kubo et al., 1997).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-O-tert-butyl 4-O-methyl (2S)-2-aminobutanedioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO4/c1-9(2,3)14-8(12)6(10)5-7(11)13-4/h6H,5,10H2,1-4H3/t6-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNJFEWOMTHUJAP-LURJTMIESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CC(=O)OC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@H](CC(=O)OC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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